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Compound of Interest

Compound Name: Bis(2-ethylhexyl) glutarate

CAS No.: 21302-20-5

Cat. No.: B1594760

Get Quote

Bis(2-ethylhexyl) glutarate (CAS No. 21302-20-5; IUPAC Name: bis(2-ethylhexyl)

pentanedioate) is a diester used primarily as a plasticizer and solvent in various industrial

applications.[1] A comprehensive evaluation of its health and safety profile is essential for

ensuring its safe handling and use. Direct, in-depth toxicological data for this specific molecule

is not extensively available in the public domain. Therefore, this guide employs a scientifically

robust weight-of-evidence approach, a cornerstone of modern chemical risk assessment.

Our analysis is built on three pillars:

Direct Data and Regulatory Classifications: Analysis of available safety data sheets (SDS)

and information from regulatory bodies provides a baseline understanding of potential

hazards.

Metabolic Fate Analysis: As a simple ester, Bis(2-ethylhexyl) glutarate is anticipated to

undergo rapid hydrolysis to its constituent components: glutaric acid and 2-ethylhexanol. The

well-documented toxicological profiles of these metabolites are critical for predicting the

potential systemic effects of the parent compound.
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Read-Across from Structural Analogs: Evaluation of data from structurally similar diesters,

such as Bis(2-ethylhexyl) adipate (DEHA) and Bis(2-ethylhexyl) azelate, provides valuable

context and supports the assessment of toxicological endpoints.

This integrated approach allows us to build a reliable and scientifically-grounded hazard profile,

providing researchers and drug development professionals with the necessary insights for safe

handling and risk management.

Section 1: Chemical Identity and Physicochemical
Properties
A clear understanding of the substance's identity and physical properties is fundamental to

predicting its behavior both in biological systems and in the environment.

Identifier Value Source

CAS Number 21302-20-5 PubChem[1]

IUPAC Name
bis(2-ethylhexyl)

pentanedioate
PubChem[1]

Molecular Formula C21H40O4 PubChem[1]

Molecular Weight 356.5 g/mol PubChem[1]

Property Value / Description Source / Rationale

Physical State Liquid
General knowledge of similar

diesters

Color Colorless to light yellow
General knowledge of similar

diesters

Water Solubility Low / Poorly soluble
Expected for a high molecular

weight ester

Log Kow (Octanol-Water

Partition Coeff.)
High (Predicted)

High molecular weight and

ester structure suggest

lipophilicity
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Section 2: Toxicokinetics - The Central Role of Ester
Hydrolysis
The toxicological profile of Bis(2-ethylhexyl) glutarate is intrinsically linked to its metabolic

fate. For simple, non-hindered esters, the primary metabolic pathway following ingestion or

absorption is enzymatic hydrolysis, catalyzed by carboxylesterases present in the

gastrointestinal tract, blood, and various tissues. This process cleaves the ester bonds,

releasing the constituent alcohol and carboxylic acid.

This metabolic breakdown is a critical concept because it means that systemic exposure to the

parent ester is often transient and limited. The systemic health effects are primarily driven by

the bioavailability and inherent toxicity of the hydrolysis products: Glutaric Acid and 2-

Ethylhexanol.

Bis(2-ethylhexyl) glutarate

Ester Hydrolysis
(Carboxylesterases)

Glutaric Acid

 Carboxylic Acid
 Moiety

2-Ethylhexanol

 Alcohol
 Moiety

Click to download full resolution via product page

Caption: Metabolic pathway of Bis(2-ethylhexyl) glutarate.

Section 3: Human Health Hazard Assessment
This section evaluates the potential health effects based on the integrated analysis of direct

data, metabolite toxicity, and analog information.
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GHS Classification: A Tale of Conflicting Data
There is a notable discrepancy in the available GHS classifications for Bis(2-ethylhexyl)
glutarate.

Regulatory Inventory Data: Aggregated notifications to the European Chemicals Agency

(ECHA) C&L Inventory indicate that the substance is reported as not meeting the criteria for

hazard classification by multiple notifiers.[1]

Supplier Safety Data Sheets: In contrast, some chemical suppliers classify the substance

with the GHS07 pictogram ("Exclamation Mark") and assign hazard statements including

H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye

irritation), and H335 (May cause respiratory irritation).[2][3]

Expert Interpretation: This conflict is common for chemicals with limited public toxicological

data. The ECHA data likely represents formal regulatory assessments which concluded a lack

of significant hazard, while supplier classifications may be based on internal data,

computational models, or a conservative "better safe than sorry" approach based on the

properties of the metabolites. For laboratory use, it is prudent to adhere to the more

conservative classification and handle the substance as a potential irritant and as harmful if

ingested.

Acute Toxicity
No specific oral, dermal, or inhalation LD50/LC50 studies were identified for Bis(2-ethylhexyl)
glutarate. However, a read-across and metabolite analysis suggests a low potential for acute

toxicity.

Analog Data: The structurally similar Bis(2-ethylhexyl) azelate has an oral LD50 of >2000

mg/kg in rats, indicating low acute toxicity.[4] The analog Bis(2-ethylhexyl) adipate (DEHA)

also exhibits low acute toxicity.[5]

Metabolite Data:

2-Ethylhexanol: Exhibits low acute toxicity, with oral LD50 values in rats ranging from 2 to

3 g/kg.[6][7]
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Glutaric Acid: While specific LD50 data is scarce, it is generally considered to be harmful

by ingestion.[8][9]

Conclusion: The parent ester is expected to have low acute toxicity, consistent with its high

molecular weight analogs. Any observed toxicity is likely attributable to the irritant effects of the

metabolites in the gastrointestinal tract following hydrolysis.

Skin and Eye Irritation
The potential for skin and eye irritation is the most consistent hazard identified through

metabolite analysis.

Metabolite Data:

2-Ethylhexanol: Is classified as a skin irritant (Category 2) and causes serious eye

irritation (Category 2A).[7] It can cause redness and smarting of the skin.[10]

Glutaric Acid: Is classified as causing serious eye irritation and may cause skin irritation.[8]

[9][11]

Conclusion: Based on the definitive irritant properties of both of its primary metabolites, Bis(2-
ethylhexyl) glutarate should be handled as a skin and eye irritant. Standard personal

protective equipment (gloves, safety glasses) is essential to prevent direct contact.

Skin Sensitization
No skin sensitization data was found for the parent compound. However, analysis of its key

metabolite and a close structural analog strongly suggests a low potential for sensitization.

Metabolite Data: 2-Ethylhexanol does not cause allergic skin reactions in animal studies.[7]

Analog Data: Bis(2-ethylhexyl) adipate (DEHA) was not found to be a skin sensitizer in

guinea pig studies.[5]

Conclusion: Bis(2-ethylhexyl) glutarate is unlikely to be a skin sensitizer.
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Repeated Dose and Developmental/Reproductive
Toxicity
The assessment of chronic and developmental toxicity is nuanced and provides an excellent

example of why understanding metabolic pathways is critical. The parent ester and its glutaric

acid metabolite are of low concern for these endpoints. The focus of the hazard inquiry is the

secondary metabolism of 2-ethylhexanol.

Causality Chain:

Bis(2-ethylhexyl) glutarate is hydrolyzed to 2-ethylhexanol.

2-Ethylhexanol is then oxidized in the body to 2-ethylhexanoic acid.[6]

2-Ethylhexanoic acid is a known and well-established developmental toxicant (teratogen).[6]

Therefore, while the parent ester is not a direct reproductive toxicant, exposure to very high

doses could lead to the formation of enough 2-ethylhexanoic acid to pose a developmental

hazard.

Analog Data: This mechanism is well-documented for DEHA, which also metabolizes to 2-

ethylhexanol. For DEHA, a No-Observed-Adverse-Effect Level (NOAEL) for developmental

toxicity has been established at 200 mg/kg bw/day.[5] In contrast, a combined repeated dose

and reproductive/developmental toxicity screening study (OECD TG 422) on Bis(2-

ethylhexyl) azelate showed no adverse effects on reproduction or development at doses up

to 1000 mg/kg bw/day.[4]

Conclusion: There is no evidence to suggest that Bis(2-ethylhexyl) glutarate would cause

reproductive or developmental effects at typical occupational exposure levels. The potential

hazard is linked to high-dose scenarios that could generate significant levels of the 2-

ethylhexanoic acid metabolite. This provides a clear, mechanistically-grounded rationale for

minimizing high-level, chronic exposures.

Genotoxicity and Carcinogenicity
There is no data to suggest that Bis(2-ethylhexyl) glutarate has genotoxic or carcinogenic

potential.
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Metabolite Data: Both 2-ethylhexanol and glutaric acid have tested negative in genotoxicity

assays.[7][11]

Analog Data: Bis(2-ethylhexyl) azelate was not genotoxic in bacterial or chromosomal

aberration tests.[4]

Conclusion: The weight of evidence from metabolite and analog data indicates that Bis(2-
ethylhexyl) glutarate is not expected to be genotoxic or carcinogenic.

Section 4: Environmental Hazard Assessment
Environmental Fate

Persistence and Biodegradation: As an aliphatic ester, the substance is expected to be

biodegradable. The Canadian government's assessment of various esters concluded they

are unlikely to be causing ecological harm due to factors including low persistence.[12]

Partitioning: Due to its low water solubility and high predicted log Kow, if released into the

environment, Bis(2-ethylhexyl) glutarate would be expected to partition strongly to soil,

sediment, and organic matter rather than remaining in the water column.[13]

Bioaccumulation: While the high log Kow suggests a potential for bioaccumulation, this is

likely mitigated by rapid metabolism (hydrolysis) in organisms.

Ecotoxicity
No direct ecotoxicity data (e.g., LC50 for fish or daphnia) was found for Bis(2-ethylhexyl)
glutarate. The assessment must again rely on the properties of its hydrolysis products.

Metabolite Data: 2-Ethylhexanol is classified as harmful to aquatic life in acute exposure

scenarios.[7]

Parent Compound vs. Metabolite: The low water solubility of the parent ester will limit its

bioavailability and thus its toxicity to aquatic organisms. However, environmental hydrolysis

could release the more water-soluble and more toxic 2-ethylhexanol.

Conclusion: While the parent compound poses a low direct risk to aquatic life due to poor

bioavailability, releases into the environment should be minimized to prevent the formation of its
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more toxic alcohol metabolite.

Section 5: Experimental Protocols and Hazard
Assessment Workflow
A logical workflow is essential when assessing a chemical with limited data. The process

involves leveraging related information to make scientifically-defensible conclusions.

Data Gathering & Analysis

Hazard Characterization

Conclusion
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Acute Toxicity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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